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A Technical Guide for Researchers in Astrophysics and Nuclear Science

The unstable, neutron-rich isotope Carbon-15 (1°C), with a fleeting existence of mere seconds,
plays a subtle yet significant role in the vast nuclear reaction networks that drive the chemical
evolution of the universe. This technical guide provides an in-depth examination of the
astrophysical importance of 1>C, focusing on its production, decay, and impact on
nucleosynthesis in various stellar environments. The content herein synthesizes the latest
experimental data and theoretical models, offering a comprehensive resource for researchers.

Core Properties of Carbon-15

Carbon-15 is an isotope of carbon with 6 protons and 9 neutrons. Its fundamental properties
are crucial for understanding its behavior in astrophysical plasmas. These properties are
summarized in the table below.
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Property Value and Unit Citation

Half-life 2.449(5) s [1][21[3]

100% 3~ (beta-minus) decay
Decay Mode ) [1112]
to Nitrogen-15

Decay Energy 9.7717(8) MeV [11[2]
Mass Excess 9.87318 MeV [3]
Spin and Parity 1/2+ [3]
Primary Production Reaction 14C(n,y)>C [415]

The *4C(n,y)*>C Reaction: The Gateway to Carbon-15

The primary formation channel for Carbon-15 in stellar environments is through neutron
capture by the long-lived Carbon-14 isotope (**C). The rate of this reaction, *C(n,y)*>C, is a
critical input for nucleosynthesis models, particularly in scenarios with high neutron densities.

Recent experimental efforts have significantly refined our understanding of this reaction rate. A
key study utilized single-neutron removal transfer reactions to deduce the #C(n,y)*>C cross-
section, finding a value of 3.89 + 0.76 pb at a center-of-mass energy of 23.3 keV.[4][5][6] This
new rate is reported to be 2.4 to 3.7 times higher than some previous direct measurements, a
significant adjustment that impacts the outcomes of nucleosynthesis simulations.[4][5]

Astrophysical Scenarios for Carbon-15
Nucleosynthesis

Due to its short half-life and its production mechanism involving neutron capture, *>C is not a
significant component of stable matter. Instead, its importance lies in its transient role within
specific, neutron-rich astrophysical sites.

» Asymptotic Giant Branch (AGB) Stars: In the inner regions of AGB stars, where neutron
densities can be significant, the 14C(n,y)*>C reaction can become active. Subsequent beta
decay of 1°C to >N can lead to an enhancement of both *N and >N isotopes.[5][6] This
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provides a potential observable signature of nucleosynthesis processes deep within these
evolved stars.

e Inhomogeneous Big Bang Nucleosynthesis (BBN): In non-standard BBN models that allow
for neutron-rich regions, the 1*C(n,y)*>C reaction can influence the final abundance of >N.
Models show that the updated reaction rate can cause up to a ~20% variation in the yields of
15N in these environments.[5][6]

e The Intermediate Neutron-Capture Process (i-process): The i-process is characterized by
neutron densities intermediate between the slow (s-) and rapid (r-) processes. It is thought to
occur in various stellar sites, including low-mass, low-metallicity AGB stars and is invoked to
explain the abundances in certain carbon-enhanced metal-poor (CEMP) stars.[7][8][9] The
14C(n,y)*>C reaction is an integral part of the reaction flow during the i-process, linking the
lighter elements to the production of heavier species.

o Core-Collapse Supernovae (r-process): While the r-process is dominated by much heavier,
neutron-rich nuclei, the reactions among lighter species can have a subtle influence. The
updated #C(n,y)*>C rate has been shown to cause a minor, ~0.2% difference in the final
abundances of heavy elements (A > 90) produced in r-process simulations for core-collapse
supernovae.[5][6]

The production and decay pathway of Carbon-15 in these environments is illustrated in the
following diagram:
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Production and decay of Carbon-15 in stellar environments.

Experimental Methodologies for Studying Carbon-
15

The study of short-lived isotopes like 1>C requires sophisticated experimental techniques, often
involving the production of radioactive ion beams.

Protocol 1: Inverse Kinematics and Coulomb Dissociation

One major approach to determining the #C(n,y)*>C reaction rate is to study the inverse
reaction: the photodissociation of 1°C. Since performing this with photons is difficult, the
technique of Coulomb dissociation is used.

o Radioactive Beam Production: A stable primary beam is accelerated and impinges on a
production target. The resulting nuclear reactions produce a variety of fragments, from which
15C is selected using magnetic separators. Facilities like the ISOLDE at CERN are pioneers
in this technology.[10]

e Beam Delivery: A beam of high-energy 1°C ions (e.g., 35 MeV/nucleon) is directed onto a
high-Z target, such as lead (Pb).[11]
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e Coulomb Dissociation: As a *>C nucleus passes through the strong electromagnetic field of a
Pb nucleus, it absorbs a virtual photon, causing it to dissociate into a *C fragment and a
neutron (**C +y - 14C +n).

» Detection: The reaction products are detected in coincidence. A fragment detection system,
often including silicon strip detectors for energy loss and position, a dipole magnet for
momentum analysis, and scintillators for total energy, is used to identify the *4C fragment.[11]
The ejected neutrons are detected by a separate neutron detector array.

o Cross-Section Determination: By measuring the energies and angles of the outgoing *C and
neutron, the decay energy can be reconstructed. The principle of detailed balance is then
used to relate the measured Coulomb dissociation cross-section to the desired neutron
capture cross-section.[11]

Protocol 2: Single-Neutron Transfer Reactions

A more recent technique involves using single-neutron transfer reactions to probe the nuclear
structure of *>C, which is directly related to the neutron capture cross-section.

15C Beam Production: Similar to the above, a radioactive beam of *°C is produced and
separated.

e Reaction Target: The °C beam is directed onto a target containing light nuclei, such as
protons (in a hydrogen target) or deuterons (in a deuterium target).

o Transfer Reaction: Reactions like (p,d) or (d,t) are induced, where a neutron is removed from
the incoming *°C nucleus.[4][6] For example, in the 1>C(p,d)**C reaction, the *>C projectile
hits a proton, and a deuteron (a proton-neutron pair) emerges, leaving behind a *C nucleus.

e Spectroscopic Factor Measurement: The outgoing particles (e.g., deuterons or tritons) are
detected, and their energies and angles are measured. This information allows for the
calculation of the spectroscopic factor, which quantifies the probability of the 1>C ground
state existing as a 1*C core plus a single neutron.

» Rate Calculation: The spectroscopic factor is a key input for nuclear reaction models that
calculate the direct neutron capture cross-section and, subsequently, the stellar reaction rate.

[4]16]
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The general workflow for these types of experiments is outlined below.
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General workflow for radioactive ion beam experiments.

Conclusion

Carbon-15, despite its ephemeral nature, serves as a crucial link in nuclear reaction chains
within neutron-rich stellar environments. The rate of its formation via the *C(n,y)*>C reaction
has a discernible impact on nucleosynthesis in AGB stars, inhomogeneous Big Bang
scenarios, and the i-process. Continued precision in the measurement of this and other key
reaction rates, enabled by advanced radioactive ion beam facilities and novel experimental
techniques, is essential for refining stellar models and deepening our understanding of the
origin of the elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Pivotal Role of Carbon-15 in Neutron-Rich
Astrophysical Environments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200482#role-of-carbon-15-in-astrophysical-
processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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